N-benzyl-N'-[3-(3,5-dimethyl-1H-pyrazol-1-yl)propyl]thiourea

• IUPAC Name: 1-benzyl-3-[3-(3,5-dimethylpyrazol-1-yl)propyl]thiourea
• InChI: InChI=1S/C16H22N4S/c1-13-11-14(2)20(19-13)10-6-9-17-16(21)18-12-15-7-4-3-5-8-15/h3-5,7-8,11H,6,9-10,12H2,1-2H3,(H2,17,18,21)
• InChI Key: XWHOQPJUEOFKPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCCNC(=S)NCC2=CC=CC=C2)C
• Molecular Formula: C16H22N4S
• Molecular Weight: 302.4 g/mol

Description

N-benzyl-N'-[3-(3,5-dimethyl-1H-pyrazol-1-yl)propyl]thiourea, also known as LQFM-021, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of thiourea derivatives and has shown promising results in various studies related to its biological and pharmacological properties.

Mechanism of Action

The mechanism of action of N-benzyl-N'-[3-(3,5-dimethyl-1H-pyrazol-1-yl)propyl]thiourea involves the inhibition of various signaling pathways such as STAT3, NF-κB, and PI3K/Akt/mTOR. This compound has also been found to modulate the expression of various genes involved in cell cycle regulation, apoptosis, and angiogenesis.
Biochemical and Physiological Effects:
N-benzyl-N'-[3-(3,5-dimethyl-1H-pyrazol-1-yl)propyl]thiourea has been found to have various biochemical and physiological effects such as reducing oxidative stress, inflammation, and insulin resistance. It has also been found to improve glucose metabolism and lipid profile in diabetic animals.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-benzyl-N'-[3-(3,5-dimethyl-1H-pyrazol-1-yl)propyl]thiourea in lab experiments is its high potency and selectivity towards cancer cells. However, one of the limitations is its poor solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions that can be explored in the research of N-benzyl-N'-[3-(3,5-dimethyl-1H-pyrazol-1-yl)propyl]thiourea. Some of these include:
1. Studying the pharmacokinetics and bioavailability of this compound in vivo.
2. Investigating the potential synergistic effects of this compound with other chemotherapeutic agents.
3. Exploring the use of this compound in combination with other therapeutic modalities such as radiation therapy and immunotherapy.
4. Investigating the potential use of this compound in other diseases such as neurodegenerative disorders and cardiovascular diseases.
5. Developing more efficient synthesis methods for this compound to improve its yield and purity.
In conclusion, N-benzyl-N'-[3-(3,5-dimethyl-1H-pyrazol-1-yl)propyl]thiourea is a promising compound that has shown potential therapeutic applications in various diseases. Further research is needed to fully understand its mechanism of action and explore its potential use in clinical settings.

Synthesis Methods

The synthesis of N-benzyl-N'-[3-(3,5-dimethyl-1H-pyrazol-1-yl)propyl]thiourea involves the reaction of benzyl isothiocyanate with 3-(3,5-dimethyl-1H-pyrazol-1-yl)propylamine in the presence of a suitable solvent and catalyst. The resulting product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

N-benzyl-N'-[3-(3,5-dimethyl-1H-pyrazol-1-yl)propyl]thiourea has been extensively studied for its potential therapeutic applications in various diseases such as cancer, diabetes, and inflammation. In cancer research, this compound has shown promising results in inhibiting the growth and proliferation of cancer cells. It has also been found to induce apoptosis and inhibit angiogenesis in cancer cells.